Cas no 2172486-20-1 (5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid)

• Product Name: 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid
• CAS No: 2172486-20-1
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6149185
• PubChem ID: 165820063
• Update Time: 2025-05-19

5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid
• 2172486-20-1
• EN300-1555518
• 5-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclohex-3-ene-1-carboxylic acid

• Inchi： 1S/C28H32N2O5/c1-18(8-6-15-26(31)30-20-10-7-9-19(16-20)27(32)33)29-28(34)35-17-25-23-13-4-2-11-21(23)22-12-3-5-14-24(22)25/h2-5,7,10-14,18-20,25H,6,8-9,15-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： HVHLLJBRZVABBO-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCCC(NC1C=CCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid

5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid (CAS No. 2172486-20-1): A Comprehensive Overview

In the ever-evolving field of organic chemistry and pharmaceutical research, 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid (CAS No. 2172486-20-1) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a crucial role in peptide synthesis and drug development. Its unique structure, combining a cyclohexene ring with an Fmoc-protected aminohexanamide side chain, makes it a versatile building block for researchers.

The Fmoc (9-fluorenylmethoxycarbonyl) group in this compound is particularly noteworthy. As one of the most widely used protecting groups in solid-phase peptide synthesis (SPPS), it offers excellent stability under basic conditions while being easily removable under mild acidic conditions. This property has made Fmoc-based chemistry a cornerstone in modern peptide research, especially in the development of therapeutic peptides and bioconjugates.

Recent advancements in peptide-based drug discovery have significantly increased the demand for specialized amino acid derivatives like 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid. The pharmaceutical industry's growing focus on targeted therapies and precision medicine has created new opportunities for such building blocks. Researchers are particularly interested in how the cyclohexene moiety can introduce conformational constraints into peptide structures, potentially enhancing receptor binding affinity and metabolic stability.

The synthesis and application of CAS 2172486-20-1 align perfectly with current trends in green chemistry and sustainable pharmaceutical manufacturing. The compound's efficient synthesis routes and the recyclability of the Fmoc protecting group contribute to more environmentally friendly peptide production processes. This aspect is particularly relevant as the industry faces increasing pressure to reduce its environmental footprint while maintaining high product quality.

From a technical perspective, 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid offers several advantages in peptide design. The cyclohexene carboxylic acid component provides a rigid structure that can help stabilize specific peptide conformations, while the aminohexanamide spacer offers flexibility in molecular interactions. This combination of rigidity and flexibility makes it valuable for creating peptide mimetics and conformationally constrained analogs of natural peptides.

In the context of drug delivery systems, derivatives of CAS 2172486-20-1 have shown promise in improving membrane permeability and bioavailability of therapeutic peptides. The pharmaceutical industry's ongoing challenges with oral peptide delivery have spurred interest in such modified amino acid building blocks that can enhance the pharmacokinetic properties of peptide drugs.

The analytical characterization of 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid typically involves advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the high purity required for pharmaceutical applications and help researchers understand the compound's structural features in detail. The growing importance of quality by design (QbD) principles in pharmaceutical development further emphasizes the need for such rigorous characterization.

Looking at market trends, the demand for specialized amino acid derivatives like CAS 2172486-20-1 is expected to grow steadily. The expanding pipeline of peptide-based therapeutics and the increasing adoption of peptide conjugation technologies in drug development are key drivers for this market. Furthermore, the rise of personalized medicine approaches creates additional opportunities for custom-designed peptide building blocks.

From a regulatory perspective, compounds like 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid are typically classified as pharmaceutical intermediates rather than active pharmaceutical ingredients (APIs). This classification simplifies their handling and distribution while still requiring appropriate quality controls. Manufacturers and suppliers must adhere to current Good Manufacturing Practices (cGMP) when producing such compounds for pharmaceutical applications.

In research applications, CAS 2172486-20-1 finds use beyond traditional peptide synthesis. Its unique structure makes it valuable for creating molecular probes, biomaterials, and surface modification reagents. The compound's ability to introduce both hydrophobic (Fmoc group) and hydrophilic (carboxylic acid) elements into molecular structures enhances its utility in diverse research areas.

Storage and handling of 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid require standard precautions for sensitive organic compounds. Typically stored at low temperatures (often -20°C) under inert atmosphere, the compound demonstrates good stability when protected from moisture and light. These storage conditions align with common practices for Fmoc-protected amino acids and related derivatives.

The future outlook for CAS 2172486-20-1 appears promising, particularly as peptide therapeutics continue to gain traction in treating various diseases. Ongoing research into peptide-drug conjugates, cell-penetrating peptides, and peptide-based diagnostics will likely create new applications for this versatile building block. Additionally, advances in automated peptide synthesis technologies may further increase demand for high-quality, specialized amino acid derivatives.

For researchers working with 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid, understanding its structure-activity relationships is crucial. The compound's chiral centers and functional groups offer multiple points for modification and conjugation, enabling the creation of diverse molecular architectures. This flexibility makes it particularly valuable in medicinal chemistry and chemical biology research.

In conclusion, 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid (CAS No. 2172486-20-1) represents an important tool in modern chemical and pharmaceutical research. Its unique combination of structural features, compatibility with Fmoc-based peptide synthesis, and potential for creating bioactive compounds ensure its continued relevance in scientific advancement. As the field of peptide therapeutics expands, this compound will likely play an increasingly important role in developing the next generation of pharmaceutical agents.